Cas no 10242-02-1 (5-Methyl-1H-indole-3-carboxylic acid)

• Product Name: 5-Methyl-1H-indole-3-carboxylic acid
• CAS No: 10242-02-1
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD06203285
• CID: 136335
• PubChem ID: 18385291
• Update Time: 2024-11-04

5-Methyl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-1H-indole-3-carboxylic acid
• 1H-Indole-3-carboxylicacid, 5-methyl-
• 5-methylindole-3-carboxylic acid
• PubChem15892
• 1H-Indole-3-carboxylic acid, 5-methyl-
• 3-carboxy-5-methylindole
• 5-methylindole-3-formic acid
• TZNAHYKFVSHGDA-UHFFFAOYSA-N
• RP23716
• SY046824
• AB0034457
• ST24188
• A800572
• 1H-Indole-3-carboxylicacid,5-methyl-
• FT-0687186
• Z1138836780
• CS-W022409
• EN300-120219
• 5-Methyl-indole-3-carboxylic acid
• 5-Methyl-1H-indole-3-carboxylicacid
• AKOS005259106
• AMY2818
• J-517727
• Q-101971
• DTXSID90593330
• MFCD06203285
• SB30238
• FS-3493
• 10242-02-1
• SCHEMBL3976054
• ALBB-035462
• DB-003536

• MDL： MFCD06203285
• Inchi： 1S/C10H9NO2/c1-6-2-3-9-7(4-6)8(5-11-9)10(12)13/h2-5,11H,1H3,(H,12,13)
• InChI Key： TZNAHYKFVSHGDA-UHFFFAOYSA-N
• SMILES： OC(C1=CNC2C=CC(C)=CC=21)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.34
• Boiling Point: 421.2℃ at 760 mmHg
• Flash Point: 208.5°C
• Refractive Index: 1.696
• PSA: 53.09000
• LogP: 2.17450